molecular formula C8H7ClINO B14828084 4-Chloro-3-cyclopropoxy-2-iodopyridine

4-Chloro-3-cyclopropoxy-2-iodopyridine

Cat. No.: B14828084
M. Wt: 295.50 g/mol
InChI Key: YNXOMZJJWZEOKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-3-cyclopropoxy-2-iodopyridine is a halogenated pyridine derivative featuring a chloro group at position 4, a cyclopropoxy group at position 3, and an iodine atom at position 2.

Properties

Molecular Formula

C8H7ClINO

Molecular Weight

295.50 g/mol

IUPAC Name

4-chloro-3-cyclopropyloxy-2-iodopyridine

InChI

InChI=1S/C8H7ClINO/c9-6-3-4-11-8(10)7(6)12-5-1-2-5/h3-5H,1-2H2

InChI Key

YNXOMZJJWZEOKT-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CN=C2I)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-3-cyclopropoxy-2-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the iodination of 4-chloro-3-cyclopropoxypyridine using iodine and a suitable oxidizing agent . The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane under reflux conditions.

Industrial Production Methods: Industrial production of 4-Chloro-3-cyclopropoxy-2-iodopyridine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can optimize the production process .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Compound Name Substituents (Positions) Molecular Weight (g/mol) Key Features/Applications Reference
4-Chloro-3-cyclopropoxy-2-iodopyridine Cl (4), cyclopropoxy (3), I (2) Not reported High steric strain; radiopharma use
3-Chloro-2-fluoro-4-iodopyridine Cl (3), F (2), I (4) 257.43 Halogen diversity; Suzuki coupling
4-Chloro-5-fluoro-2-methylpyridine Cl (4), F (5), CH₃ (2) Not reported Drug intermediates; agrochemicals
2-Chloro-3-(dimethoxymethyl)-4-iodopyridine Cl (2), dimethoxymethyl (3), I (4) Not reported Electron-donating groups; synthesis
4-Chloro-3-iodopyridin-2-amine Cl (4), I (3), NH₂ (2) Not reported Nucleophilic reactivity; ligands
Key Observations:
  • Halogen Positioning : The position of iodine significantly impacts reactivity. For example, 3-Chloro-2-fluoro-4-iodopyridine (I at position 4) may favor electrophilic substitution at the para position , whereas iodine at position 2 in the target compound could alter regioselectivity in cross-coupling reactions.
  • Cyclopropoxy vs. Methoxy Groups : The cyclopropoxy group in the target compound introduces greater steric hindrance and ring strain compared to methoxy or dimethoxymethyl groups (e.g., in 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine) . This may enhance reactivity in nucleophilic substitutions.
  • Amino vs.

Reactivity and Stability

  • Electrophilic Substitution : Iodine’s leaving group ability varies with substituents. In 4-Chloro-3-cyclopropoxy-2-iodopyridine, the cyclopropoxy group’s electron-withdrawing effect (via ring strain) may activate the pyridine ring for substitution at position 2 or 3.
  • Cross-Coupling Potential: Iodinated pyridines are valuable in Suzuki-Miyaura couplings. For instance, 3-Chloro-2-fluoro-4-iodopyridine (MW 257.43) is used in synthesizing biaryl structures , suggesting similar utility for the target compound.
  • Thermal Stability : Cyclopropane rings are prone to ring-opening under thermal stress, which could limit the target compound’s stability compared to analogs with saturated substituents (e.g., methyl groups in 4-Chloro-5-fluoro-2-methylpyridine) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.